98-53-3

4-Tert-butylcyclohexanone

In Stock

• CAS RN:
• 98-53-3

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-10(2,3)8-4-6-9(11)7-5-8/h8H,4-7H2,1-3H3

• InChIKey:
• YKFKEYKJGVSEIX-UHFFFAOYSA-N

• p-Tert-butylcyclohexanone belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. p-Tert-butylcyclohexanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, p-tert-butylcyclohexanone is primarily located in the membrane (predicted from logP). p-Tert-butylcyclohexanone exists in all eukaryotes, ranging from yeast to humans.

N-(2,4-dibromophenyl)-1-(4-fluorophenyl)-3-methylthieno[2,3-c]pyrazole-5-carboxamide

• CAS RN:
• 5498-53-3

• Formula:
• C19H12Br2FN3OS

• InChI:
• InChI=1S/C19H12Br2FN3OS/c1-10-14-9-17(18(26)23-16-7-2-11(20)8-15(16)21)27-19(14)25(24-10)13-5-3-12(22)4-6-13/h2-9H,1H3,(H,23,26)

• InChIKey:
• CIIIPPADEINUTI-UHFFFAOYSA-N

• N-(2,4-dibromophenyl)-1-(4-fluorophenyl)-3-methylthieno[2,3-c]pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H12Br2FN3OS and its molecular weight is 509.2 g/mol. The purity is usually 95%.

4-chloro-N-(4-fluorophenyl)butanamide

In Stock

• CAS RN:
• 5298-53-3

• Formula:
• C10H11ClFNO

• InChI:
• InChI=1S/C10H11ClFNO/c11-7-1-2-10(14)13-9-5-3-8(12)4-6-9/h3-6H,1-2,7H2,(H,13,14)

• InChIKey:
• IWDYQLLSFGXUDQ-UHFFFAOYSA-N

• 4-chloro-N-(4-fluorophenyl)butanamide is a useful research compound. Its molecular formula is C10H11ClFNO and its molecular weight is 215.65. The purity is usually 95%.

4H-1,2,4-Triazol-4-amine, N-[(4-methoxyphenyl)methylene]-

• CAS RN:
• 18998-53-3

• Formula:
• C10H10N4O

• InChI:
• InChI=1S/C10H10N4O/c1-15-10-4-2-9(3-5-10)6-13-14-7-11-12-8-14/h2-8H,1H3

• InChIKey:
• BNEVLLSLBKNREQ-UHFFFAOYSA-N

• 4H-1,2,4-Triazol-4-amine, N-[(4-methoxyphenyl)methylene]- is a useful research compound. Its molecular formula is C10H10N4O and its molecular weight is 202.21 g/mol. The purity is usually 95%.

5-Methylhexa-3,4-dien-2-one

Usually In Stock

• CAS RN:
• 50598-53-3

• Formula:
• C7H10O

• InChI:
• InChI=1S/C7H10O/c1-6(2)4-5-7(3)8/h5H,1-3H3

• InChIKey:
• AWFOFXFLNRALMS-UHFFFAOYSA-N

• 5-Methylhexa-3,4-dien-2-one is a useful research compound. Its molecular formula is C7H10O and its molecular weight is 110.15 g/mol. The purity is usually 95%.

2-Amino-2-ethylbutanoic acid hcl

In Stock

• CAS RN:
• 92398-53-3

• Formula:
• C6H14ClNO2

• InChI:
• InChI=1S/C6H13NO2.ClH/c1-3-6(7,4-2)5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H

• InChIKey:
• VEEPAFAJGSCBOE-UHFFFAOYSA-N

• 2-Amino-2-ethylbutanoic acid hcl is a useful research compound. Its molecular formula is C6H14ClNO2 and its molecular weight is 167.63 g/mol. The purity is usually 95%.

3-(2-Thienyl)pyridine

In Stock

• CAS RN:
• 21298-53-3

• Formula:
• C9H7NS

• InChI:
• InChI=1S/C9H7NS/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1-7H

• InChIKey:
• ZHBLIWDUZHFSJW-UHFFFAOYSA-N

• 3-(2-Thienyl)pyridine is a useful research compound. Its molecular formula is C9H7NS and its molecular weight is 161.23 g/mol. The purity is usually 95%.

2-(2-(3-Azabicyclo(3.2.2)non-3-yl)ethyl)-5,6-dimethoxy-1,2-benzisothiazol-3(2H)-one

• CAS RN:
• 71998-53-3

• Formula:
• C19H26N2O3S

• InChI:
• InChI=1S/C19H26N2O3S/c1-23-16-9-15-18(10-17(16)24-2)25-21(19(15)22)8-7-20-11-13-3-4-14(12-20)6-5-13/h9-10,13-14H,3-8,11-12H2,1-2H3

• InChIKey:
• ZRJIHFGIUAHKOD-UHFFFAOYSA-N

• 2-(2-(3-Azabicyclo(3.2.2)non-3-yl)ethyl)-5,6-dimethoxy-1,2-benzisothiazol-3(2H)-one, also known as 2-(2-(3-Azabicyclo(3.2.2)non-3-yl)ethyl)-5,6-dimethoxy-1,2-benzisothiazol-3(2H)-one, is a useful research compound. Its molecular formula is C19H26N2O3S and its molecular weight is 362.5 g/mol. The purity is usually 95%.

5-(3,4,5-Trimethoxyphenyl)-1,3,4-oxadiazol-2-ol

In Stock

• CAS RN:
• 63698-53-3

• Formula:
• C11H12N2O5

• InChI:
• InChI=1S/C11H12N2O5/c1-15-7-4-6(10-12-13-11(14)18-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H,13,14)

• InChIKey:
• NOAMAHAIBKUAMA-UHFFFAOYSA-N

• 5-(3,4,5-trimethoxyphenyl)-3H-1,3,4-oxadiazol-2-one is a member of methoxybenzenes.

Samarium trihydride

Usually In Stock

• CAS RN:
• 13598-53-3

• Formula:
• Sm

• InChI:
• InChI=1S/Sm

• InChIKey:
• KZUNJOHGWZRPMI-UHFFFAOYSA-N

• Samarium atom is a lanthanoid atom and a f-block element atom.
  Samarium has been used in trials studying the treatment and prevention of Pain, Cancer, Metastasis, Prostate Cancer, and Metastatic Osteosarcoma, among others.
  samarium is a mineral.
  An element of the rare earth family of metals. It has the atomic symbol Sm, atomic number 62, and atomic weight 150.36. The oxide is used in the control rods of some nuclear reactors.
  See also: ... View More ...

7-(4-hydroxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-53-3

• Formula:
• C25H22N6O3

• InChI:
• InChI=1S/C25H22N6O3/c1-15-21(24(33)28-17-6-5-13-26-14-17)22(16-9-11-18(32)12-10-16)31-25(27-15)29-23(30-31)19-7-3-4-8-20(19)34-2/h3-14,22,32H,1-2H3,(H,28,33)(H,27,29,30)

• InChIKey:
• YAPJJDMXPHLEHR-UHFFFAOYSA-N

• 7-(4-hydroxyphenyl)-2-(2-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C25H22N6O3 and its molecular weight is 454.49. The purity is usually 95%.

Methyl 7-bromobenzo[b]thiophene-2-carboxylate

In Stock

• CAS RN:
• 550998-53-3

• Formula:
• C10H7BrO2S

• InChI:
• InChI=1S/C10H7BrO2S/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-5H,1H3

• InChIKey:
• JEHZRZXWHVICJQ-UHFFFAOYSA-N

• Methyl 7-bromobenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H7BrO2S and its molecular weight is 271.13 g/mol. The purity is usually 95%.

N-(4-(N-(4-(dimethylamino)phenethyl)sulfamoyl)-3-methylphenyl)propionamide

In Stock

• CAS RN:
• 953998-53-3

• Formula:
• C20H27N3O3S

• InChI:
• InChI=1S/C20H27N3O3S/c1-5-20(24)22-17-8-11-19(15(2)14-17)27(25,26)21-13-12-16-6-9-18(10-7-16)23(3)4/h6-11,14,21H,5,12-13H2,1-4H3,(H,22,24)

• InChIKey:
• OMKWEBVJWOWTLK-UHFFFAOYSA-N

• N-(4-(N-(4-(dimethylamino)phenethyl)sulfamoyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C20H27N3O3S and its molecular weight is 389.51. The purity is usually 95%.

methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride

In Stock

• CAS RN:
• 885498-53-3

• Formula:
• C11H22ClNO2

• InChI:
• InChI=1S/C11H21NO2.ClH/c1-10(2)4-6-11(12,7-5-10)8-9(13)14-3;/h4-8,12H2,1-3H3;1H

• InChIKey:
• GRJWIHOHGKZPOM-UHFFFAOYSA-N

• Methyl 2-(1-amino-4,4-dimethylcyclohexyl)acetate hydrochloride is a useful research compound. Its molecular formula is C11H22ClNO2 and its molecular weight is 235.75 g/mol. The purity is usually 95%.

1-Methyl-4-piperidyl 4'-fluorobenzoate

• CAS RN:
• 102698-53-3

• Formula:
• C13H16FNO2

• InChI:
• InChI=1S/C13H16FNO2/c1-15-8-6-12(7-9-15)17-13(16)10-2-4-11(14)5-3-10/h2-5,12H,6-9H2,1H3

• InChIKey:
• WVLAEJNDCHGGDI-UHFFFAOYSA-N

• 1-Methyl-4-piperidyl 4'-fluorobenzoate, also known as 1-Methyl-4-piperidyl 4'-fluorobenzoate, is a useful research compound. Its molecular formula is C13H16FNO2 and its molecular weight is 237.27 g/mol. The purity is usually 95%.

N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-5-methylisoxazole-3-carboxamide

In Stock

• CAS RN:
• 1234898-53-3

• Formula:
• C14H21N3O4S

• InChI:
• InChI=1S/C14H21N3O4S/c1-10-8-13(16-21-10)14(18)15-9-11-4-6-17(7-5-11)22(19,20)12-2-3-12/h8,11-12H,2-7,9H2,1H3,(H,15,18)

• InChIKey:
• BZWMEOWSRXMUPZ-UHFFFAOYSA-N

• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H21N3O4S and its molecular weight is 327.4. The purity is usually 95%.

6,6-Dimethyl-morpholine-3,4-dicarboxylic acid 4-benzyl ester

In Stock

• CAS RN:
• 1255098-53-3

• Formula:
• C15H19NO5

• InChI:
• InChI=1S/C15H19NO5/c1-15(2)10-16(12(9-21-15)13(17)18)14(19)20-8-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3,(H,17,18)

• InChIKey:
• QEZPKYVRCARHPV-UHFFFAOYSA-N

• 6,6-Dimethyl-morpholine-3,4-dicarboxylic acid 4-benzyl ester is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.31 g/mol. The purity is usually 95%.

Methyl 1-(carbamimidoylmethyl)-1h-1,2,3-triazole-4-carboxylate hydrochloride

In Stock

• CAS RN:
• 2230798-53-3

• Formula:
• C6H10ClN5O2

• InChI:
• InChI=1S/C6H9N5O2.ClH/c1-13-6(12)4-2-11(10-9-4)3-5(7)8;/h2H,3H2,1H3,(H3,7,8);1H

• InChIKey:
• AYZGJLJKQGZKOY-UHFFFAOYSA-N

• Methyl 1-(carbamimidoylmethyl)-1h-1,2,3-triazole-4-carboxylate hydrochloride is a useful research compound. Its molecular formula is C6H10ClN5O2 and its molecular weight is 219.63. The purity is usually 95%.